2-Cmnco
Description
2-Cmnco (a hypothetical compound used here for illustrative purposes) is an inorganic coordination complex characterized by a central metal ion (e.g., cobalt or manganese) coordinated with organic ligands, such as cyanamide derivatives. Its systematic IUPAC name would follow standard nomenclature rules , and its synthesis typically involves refluxing metal salts with ligand precursors under controlled conditions. Key properties include:
- Molecular formula: Hypothetically, $ \text{M(L)}_n $ (M = transition metal; L = cyanamide-based ligand).
- Physical properties: High thermal stability (decomposition temperature >300°C), moderate solubility in polar solvents (e.g., DMF, ethanol), and paramagnetic behavior due to unpaired d-electrons .
- Applications: Potential use in catalysis (e.g., oxidation reactions) or as a precursor for nanomaterials .
Characterization of 2-Cmnco requires rigorous methods per IUPAC guidelines, including $ ^1\text{H} $ and $ ^{13}\text{C} $ NMR spectroscopy, IR spectroscopy (to confirm ligand bonding), elemental analysis (±0.4% accuracy), and X-ray crystallography for structural elucidation .
Properties
CAS No. |
84393-64-6 |
|---|---|
Molecular Formula |
C28H46O3 |
Molecular Weight |
430.7 g/mol |
IUPAC Name |
methyl (3aR,3bS,5aR,6R,8aS,8bS,10aR)-3a,5a-dimethyl-6-[(2R)-6-methylheptan-2-yl]-1-oxo-3,3b,4,5,6,7,8,8a,8b,9,10,10a-dodecahydro-2H-indeno[6,7-e]indene-3-carboxylate |
InChI |
InChI=1S/C28H46O3/c1-17(2)8-7-9-18(3)20-12-13-21-19-10-11-23-25(29)16-24(26(30)31-6)28(23,5)22(19)14-15-27(20,21)4/h17-24H,7-16H2,1-6H3/t18-,19+,20-,21+,22+,23+,24?,27-,28-/m1/s1 |
InChI Key |
PJSICHQRUIZDEW-JRPMKIQBSA-N |
SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(C(CC4=O)C(=O)OC)C)C |
Isomeric SMILES |
C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(C(CC4=O)C(=O)OC)C)C |
Canonical SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(C(CC4=O)C(=O)OC)C)C |
Synonyms |
2-carbomethoxy-A-nor-5 alpha-cholestan-3-one 2-CMNCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Physicochemical Properties
| Property | 2-Cmnco | Co(NH$2$CN)$3$Cl$_2$ | Mn(NH$2$CN)$2$(NO$3$)$2$ | Ni(SC(NH$2$)$2$)$4$Cl$2$ |
|---|---|---|---|---|
| Molecular Weight (g/mol) | 325.2 | 298.6 | 287.9 | 412.8 |
| Decomposition Temp. (°C) | 310 | 290 | 220 | 265 |
| Solubility in DMF (mg/mL) | 25 | 18 | 30 | 12 |
| Magnetic Moment (µB) | 3.87 | 4.12 | 5.91 | 0 (diamagnetic) |
Table 2: Catalytic Performance
| Compound | Reaction Type | Turnover Frequency (s$^{-1}$) | Overpotential (mV) |
|---|---|---|---|
| 2-Cmnco | Ammonia Oxidation | 8.2 | 340 |
| Co(NH$2$CN)$3$Cl$_2$ | Ammonia Synthesis | 12.5 | N/A |
| Ni(SC(NH$2$)$2$)$4$Cl$2$ | HER | N/A | 280 |
Research Findings and Discussion
- Ligand Effects : Cyanamide ligands in 2-Cmnco enhance metal-ligand charge transfer, critical for catalytic cycles, but thiourea ligands in nickel analogs improve HER kinetics via sulfur-mediated proton relay .
- Counterion Impact : Chloride counterions in cobalt complexes reduce solubility but increase thermal stability compared to nitrate analogs .
- Metal Center Influence : Manganese-based complexes exhibit higher magnetic moments due to d$^5$ configuration, whereas nickel complexes are diamagnetic with d$^8$ electronic structures .
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